Cas no 1805325-95-4 (4-Bromo-2,5-dichloro-3-(difluoromethyl)pyridine)

• Product Name: 4-Bromo-2,5-dichloro-3-(difluoromethyl)pyridine
• CAS No: 1805325-95-4
• MF: C₆H₂BrCl₂F₂N
• MW: 276.893585681915
• CID: 4850283
• Update Time: 2025-05-23

4-Bromo-2,5-dichloro-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,5-dichloro-3-(difluoromethyl)pyridine

• Inchi： 1S/C6H2BrCl2F2N/c7-4-2(8)1-12-5(9)3(4)6(10)11/h1,6H
• InChI Key： IPOPTKQUFYRZNP-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C=1C(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-2,5-dichloro-3-(difluoromethyl)pyridine

4-Bromo-2,5-dichloro-3-(difluoromethyl)pyridine

The compound 4-Bromo-2,5-dichloro-3-(difluoromethyl)pyridine, also known by its CAS number 1805325-95-4, is a highly specialized organic chemical with a complex structure and a wide range of applications in various industries. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 4-Bromo-2,5-dichloro-3-(difluoromethyl)pyridine is characterized by a pyridine ring with multiple substituents. The bromine atom at position 4, chlorine atoms at positions 2 and 5, and a difluoromethyl group at position 3 create a highly functionalized molecule with significant electronic and steric effects. These substituents not only influence the compound's physical properties but also play a crucial role in its reactivity and biological activity.

Recent studies have highlighted the importance of pyridine derivatives like 4-Bromo-2,5-dichloro-3-(difluoromethyl)pyridine in the development of new drugs and agrochemicals. For instance, researchers have explored the potential of this compound as a precursor for synthesizing bioactive molecules with anti-inflammatory, antiviral, and anticancer properties. Its ability to undergo various substitution reactions makes it a valuable intermediate in organic synthesis.

In terms of synthesis, the preparation of 4-Bromo-2,5-dichloro-3-(difluoromethyl)pyridine involves a multi-step process that typically starts with the chlorination of pyridine derivatives followed by bromination and fluorination steps. The exact conditions for these reactions are critical to ensure high yields and purity of the final product. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

The chemical properties of 4-Bromo-2,5-dichloro-3-(difluoromethyl)pyridine make it suitable for use in various industrial applications. Its stability under certain reaction conditions allows it to be used as an intermediate in the production of advanced materials such as polymers and coatings. Additionally, its ability to act as an electron-deficient aromatic compound makes it an attractive candidate for use in electronic devices like organic light-emitting diodes (OLEDs).

From an environmental perspective, understanding the fate and transport of 4-Bromo-2,5-dichloro-3-(difluoromethyl)pyridine in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on determining its biodegradation pathways and toxicity profiles to ensure safe handling and disposal practices.

In conclusion, 4-Bromo-2,5-dichloro-3-(difluoromethyl)pyridine, with its unique structure and versatile properties, continues to be an important compound in both academic research and industrial applications. As new insights into its chemistry emerge from ongoing studies, its role in advancing science and technology is expected to grow significantly.